2,3,4-Trihydroxybenzophenone

• IUPAC Name: phenyl-(2,3,4-trihydroxyphenyl)methanone
• InChI: InChI=1S/C13H10O4/c14-10-7-6-9(12(16)13(10)17)11(15)8-4-2-1-3-5-8/h1-7,14,16-17H
• InChI Key: HTQNYBBTZSBWKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C(=C(C=C2)O)O)O
• Molecular Formula: C13H10O4
• DSSTOX Substance ID: DTXSID6037728
• Molecular Weight: 230.22 g/mol
• CAS No.: 1143-72-2

Description

2,3,4-Trihydroxybenzophenone is an organic compound belonging to the benzophenone family. It is characterized by the presence of three hydroxyl groups attached to the benzene ring at positions 2, 3, and 4. This compound is known for its redox mediator properties and is used in various scientific and industrial applications .

Mechanism of Action

Target of Action

2,3,4-Trihydroxybenzophenone (THB) is an organic compound that has been used in various applications. It has been reported to act as a reducing and stabilizing agent in the synthesis of size-optimized gold nanoparticles . The primary targets of THB are therefore gold ions in solution, which it reduces to form gold nanoparticles .

Mode of Action

THB interacts with gold ions in solution, reducing them to form gold nanoparticles . This interaction is facilitated by the hydroxyl groups present in the THB molecule, which donate electrons to the gold ions, reducing them to their elemental form . The resulting gold nanoparticles are stabilized by the THB molecules, preventing them from aggregating .

Biochemical Pathways

It has been reported that thb can act as a novel reducing agent for the one-step synthesis of size-optimized gold nanoparticles . This suggests that THB may play a role in the biochemical pathways involved in nanoparticle synthesis.

Pharmacokinetics

Given its use in nanoparticle synthesis, it is likely that these properties would be influenced by factors such as the concentration of thb, the temperature, and the presence of other substances in the solution .

Result of Action

The primary result of THB’s action is the formation of size-optimized gold nanoparticles . These nanoparticles have potential applications in various fields, including optoelectronics and biomedicine .

Action Environment

The action of THB is influenced by various environmental factors. For example, the concentration of THB, the temperature, and the presence of other substances in the solution can all affect the size and morphology of the resulting gold nanoparticles . Additionally, THB’s action may be influenced by the pH of the solution, as this can affect the ionization state of the hydroxyl groups in the THB molecule .

Biochemical Analysis

Biochemical Properties

2,3,4-Trihydroxybenzophenone interacts with various biomolecules in biochemical reactions. It has been identified as a redox mediator and has roles as a quorum sensing inhibitor, and an EC 1.14.18.1 (tyrosinase) inhibitor

Cellular Effects

It has been suggested that the compound may have potential genotoxic effects

Molecular Mechanism

It is known to exert its effects at the molecular level, including potential binding interactions with biomolecules and possible enzyme inhibition or activation

Preparation Methods

2,3,4-Trihydroxybenzophenone can be synthesized through several methods. One common synthetic route involves the reaction of benzoic acid with pyrogallol in the presence of a catalyst such as zinc chloride. The reaction is typically carried out at elevated temperatures, around 145°C, for a few hours . Another method involves using strongly acidic ion exchangers like Amberlyst-15 in chlorobenzene at temperatures around 131-132°C . Industrial production methods often focus on optimizing reaction conditions to achieve high yields and purity while minimizing environmental impact .

Chemical Reactions Analysis

2,3,4-Trihydroxybenzophenone undergoes various chemical reactions, including oxidation, reduction, and substitution. It acts as a redox mediator, facilitating electron transfer in redox reactions . Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used. For example, oxidation can lead to the formation of quinones, while reduction can yield hydroxy derivatives .

Scientific Research Applications

2,3,4-Trihydroxybenzophenone has a wide range of scientific research applications. In chemistry, it is used as a reducing agent for the synthesis of size-optimized gold nanoparticles, which have applications in colorimetric sensing of biological molecules like adenine . In biology and medicine, it has been studied for its potential as a tyrosinase inhibitor, which could have implications in treating hyperpigmentation disorders . Additionally, it is used in the field of optoelectronics for its nonlinear optical properties, making it suitable for applications in laser frequency conversion and optical switching .

Comparison with Similar Compounds

2,3,4-Trihydroxybenzophenone is unique among benzophenone derivatives due to the specific positioning of its hydroxyl groups. Similar compounds include 2,4-dihydroxybenzophenone and 2,3,4,5-tetrahydroxybenzophenone. While these compounds share some chemical properties, the presence and positioning of hydroxyl groups significantly influence their reactivity and applications. For instance, 2,4-dihydroxybenzophenone is commonly used as a UV filter, whereas this compound is more suited for applications requiring redox mediation and nonlinear optical properties .

Customer Q & A

Q1: What is the molecular formula and weight of 2,3,4-trihydroxybenzophenone?

A1: this compound has the molecular formula C₁₃H₁₀O₄ and a molecular weight of 230.22 g/mol. []

Q2: What is known about the spectroscopic data of this compound?

A2: Researchers have utilized various spectroscopic techniques to characterize this compound. These include infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and UV-Vis absorption spectrometry, particularly for analyzing the compound's structure, identifying its isomers, and studying its acid-base equilibria. [, , ]

Q3: How does the structure of this compound affect its solubility?

A3: The presence of three hydroxyl groups in this compound influences its solubility in various solvents. Research has shown that its solubility in an ethanol-water mixture increases with temperature. [] Additionally, the formation of triethylamine salts with diesterified products of this compound significantly impacts its solubility in photoresist applications. []

Q4: How does the position of hydroxyl groups in this compound impact its oxidation and toxicity?

A4: Studies demonstrate that the ortho and para orientation of hydroxyl groups in this compound allows for its oxidation to electrophilic quinones, which are significantly more toxic to aquatic organisms like Tetrahymena pyriformis compared to meta-oriented isomers. This difference in toxicity is attributed to the electrophilic nature of the oxidation products and their ability to interact with biological molecules. []

Q5: What are the primary applications of this compound?

A5: this compound is a key component in the synthesis of photoactive compounds used in photoresists, materials that are crucial for microlithography processes in the semiconductor industry. [, , ] It is also utilized in the production of heat tracing cable sheath materials for thermal oil recovery. []

Q6: How is this compound used in the synthesis of photoresists?

A6: this compound is esterified with 2,1-diazonaphthaquinone-5-sulfonyl chloride to produce photoactive compounds. The solubility of these compounds, a critical factor in photoresist performance, is influenced by the reaction conditions during esterification. [] Studies have investigated the impact of solvent polarity, base, reactant concentration, and temperature on the formation of these esters. []

Q7: How does this compound react with amino-alcohols?

A7: this compound can undergo electrochemical oxidation to form a 3,4-quinone, which subsequently reacts with amino-alcohols. This reaction proceeds through an ionic mechanism, ultimately leading to the formation of 1,4-benzoxazine derivatives, which exhibit antioxidant properties. [, , ]

Q8: What is the role of this compound in hydrogen sulfide oxidation?

A8: Research has revealed that this compound can oxidize hydrogen sulfide (H₂S) to polysulfides and thiosulfate. This reaction is believed to contribute to the cytoprotective effects observed with polyphenolic nutraceuticals. The mechanism likely involves the formation of a semiquinone radical intermediate. []

Q9: How is computational chemistry used to study this compound?

A9: Computational chemistry plays a crucial role in understanding the properties and reactivity of this compound. For example, molecular orbital calculations have been used to determine the activation energy index (AEI) of its oxidation products, providing insights into their electrophilicity and toxicity. []

Q10: What are the key structure-activity relationships (SAR) identified for this compound and its derivatives?

A10: Research on this compound and its derivatives has established important SARs. For instance, the presence of a hydroxyl group at the 3 or 4-position of the benzophenone structure contributes to estrogenic activity. Specifically, the activity of these hydroxyl groups follows the order: 4- > 3- >> 2-position. The addition of a hydroxyl group at the 2-position of the 4-hydroxylated benzene ring further enhances this activity. Conversely, adding a hydroxyl group to the hydrophobic moiety's benzene ring tends to reduce binding affinity, while a chloro group at this position increases binding. []

Q11: What is known about the toxicity of this compound?

A11: this compound has been identified as a potential environmental contaminant, particularly in aquatic environments. Its presence in wastewater treatment plants and surface waters raises concerns about its ecological impact, especially on aquatic organisms. [, ] Research suggests that some benzophenone-type UV filters, including this compound, might pose risks to both human and environmental health, highlighting the need for further investigation into their potential long-term effects. [, ]

Q12: What are the potential metabolic pathways of this compound?

A12: Studies in rats have demonstrated that this compound is a significant metabolite of oxybenzone, a common sunscreen ingredient. It is primarily metabolized through conjugation with glucuronide or sulfate, forming metabolites that are subsequently excreted. The distribution and accumulation of these metabolites, particularly in the liver, raise concerns about potential long-term health effects. [, ]

Q13: What are the future directions for research on this compound?

A13: Future research on this compound will likely focus on:

• Developing sustainable and environmentally friendly synthetic routes to minimize the environmental impact of its production. []
• Investigating its potential applications in other fields, such as medicine and materials science. []
• Conducting comprehensive toxicological studies to fully understand its safety profile and potential risks to human and environmental health. [, ]
• Exploring the development of new analytical methods for its detection and quantification in complex matrices, such as environmental samples and biological fluids. [, ]
• Investigating alternative compounds with improved performance characteristics and reduced environmental impact. []